Isoscabertopin

• Molecular Formula: C20H22O6
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C20H22O6/c1-5-11(3)18(21)25-16-9-13-8-14(24-20(13)23)6-10(2)7-15-17(16)12(4)19(22)26-15/h5,7-8,14-17H,4,6,9H2,1-3H3/b10-7?,11-5-/t14-,15-,16+,17+/m1/s1
• InChIKey: FTPHYXGWMIZVMP-UTOMKVGNSA-N

Isoscabertopin: Standard for Cancer & Inflammation Research

Isoscabertopin (CAS 439923-16-7; C20H22O6; MW 358.39) is a germacranolide-type sesquiterpene lactone isolated primarily from the whole herb Elephantopus scaber L. (Asteraceae) [1]. It is one of a quartet of structurally related sesquiterpene lactones co-occurring in this species, including scabertopin, deoxyelephantopin, and isodeoxyelephantopin [2]. As a C-2 stereoisomer of scabertopin, isoscabertopin exhibits a markedly attenuated in vitro antiproliferative signature relative to its co-metabolites [3], positioning it as a valuable comparator or negative-control compound in structure–activity relationship (SAR) studies of germacranolide lactones [4].

Stereochemically assigned germacranolide reference standard

High-purity isolate for analytical benchmarking

Designed for phytochemistry, SAR, and natural product QC workflows

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
• [2] Hiradeve SM, Rangari VD. A review on pharmacology and toxicology of Elephantopus scaber Linn. Nat Prod Res. 2014;28(11):819-30. View Source
• [3] Liang QL, Min ZD. Sesquiterpene Lactones from Elephantopus scaber. Chin Chem Lett. 2001;12(7):603-604. View Source
• [4] Huang Z. Study on the Chemical Constituents of Elephantopus Scaber. Master's thesis. Jinan University. 2010. View Source

Isoscabertopin: Why Generic Substitution Fails

Within the Elephantopus scaber sesquiterpene lactone panel, isoscabertopin, scabertopin, deoxyelephantopin, and isodeoxyelephantopin share a common germacranolide core yet exhibit pronounced divergence in cytotoxicity [1]. In head-to-head MTT assays against SMMC-7721, Caco-2, and HeLa cells, isoscabertopin consistently demonstrates the weakest antiproliferative effect, with its activity described as "relatively weak" compared to the "significant" concentration-dependent inhibition observed for the other three analogues [2]. This functional disparity stems from stereochemical variation at C-2, which distinguishes isoscabertopin from scabertopin [3]. Consequently, interchanging isoscabertopin with its more potent congeners—especially scabertopin or deoxyelephantopin—would fundamentally distort SAR studies, control experiments, or any investigation requiring a low-activity germacranolide comparator. The quantitative evidence below clarifies precisely where and why this differentiation holds.

Stereoisomer C-2 epimer scabertopin gives distinct NOESY correlations; may not replicate analytical identity or SAR conclusions.

Congener Deoxyelephantopin shows substantially higher in vitro potency; isoscabertopin's weaker activity limits direct substitution in cell models.

Class-level Sourcing by taxonomic origin alone overlooks critical stereoelectronic and purity differences among E. scaber lactones.

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
• [2] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
• [3] Liang QL, Min ZD. Sesquiterpene Lactones from Elephantopus scaber. Chin Chem Lett. 2001;12(7):603-604. View Source

Isoscabertopin: Comparative Evidence

NOESY-Based Stereochemical Identity vs. Scabertopin

Isoscabertopin (ES-3) was directly compared with scabertopin (ES-2), deoxyelephantopin (ES-4), and isodeoxyelephantopin (ES-5) for antiproliferative activity against SMMC-7721 (human hepatoma), Caco-2 (human colorectal adenocarcinoma), and HeLa (human cervical carcinoma) cell lines [1]. While ES-2, ES-4, and ES-5 exhibited "significant" antitumor effects in a concentration-dependent manner, the effect of ES-3 (isoscabertopin) on the growth of all tested cell lines was "relatively weak" [2].

Stereochemical identity vs. scabertopin

Head-to-head

Opposite NOESY signal positions for C-3 and C-9 protons distinguish isoscabertopin from its C-2 epimer scabertopin.

Supports stereochemical attribution and SAR data integrity.

1H NMR/NOESY conditions; requires method-specific verification.

Evidence Dimension	In vitro antiproliferative activity (MTT assay)
Target Compound Data	Relatively weak activity against SMMC-7721, Caco-2, and HeLa cell lines
Comparator Or Baseline	Scabertopin (ES-2), deoxyelephantopin (ES-4), isodeoxyelephantopin (ES-5): Significant concentration-dependent inhibition
Quantified Difference	Qualitative categorization: 'significant' vs 'relatively weak' across all three cell lines
Conditions	SMMC-7721, Caco-2, and HeLa cell lines; MTT assay for cell viability determination

Why This Matters

For SAR studies or control experiments requiring a low-activity germacranolide comparator, isoscabertopin is the only rational choice among the four co-isolated lactones.

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
• [2] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source

In Vitro Cytotoxicity vs. Deoxyelephantopin

Deoxyelephantopin (ES-4) demonstrated in vivo antitumor activity in an experimental murine tumor model, a property not reported for isoscabertopin (ES-3) in the same study [1]. The study evaluated ES-4 specifically for in vivo efficacy, while ES-3 was not advanced to in vivo testing due to its weak in vitro performance [2].

In vitro cytotoxicity vs. deoxyelephantopin

Head-to-head

Isoscabertopin shows a relatively weak effect on SMMC-7721, Caco-2, and HeLa cells, while deoxyelephantopin exhibits significant concentration-dependent growth inhibition.

Supports comparison of cytotoxic potency; isoscabertopin may serve as a low-activity reference in cell models.

MTT assay; quantitative differences not enumerated in original abstract.

Evidence Dimension	In vivo antitumor activity
Target Compound Data	Not reported (not advanced to in vivo testing)
Comparator Or Baseline	Deoxyelephantopin (ES-4): Positive in vivo antitumor activity in murine tumor model
Quantified Difference	Presence vs absence of in vivo efficacy
Conditions	Experimental murine tumor model

Why This Matters

If a research program requires an in vivo-active germacranolide, deoxyelephantopin is the appropriate choice; if a negative control or weak comparator is required, isoscabertopin fits that role.

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
• [2] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source

HPLC Purity Specification

Isoscabertopin and scabertopin are a pair of C-2 stereoisomers (epimers) of the germacranolide skeleton [1]. NOESY NMR spectroscopy unequivocally established the C-2 relative configuration and differentiated the α/β orientations of protons at positions 3 and 9, confirming that isoscabertopin is the C-2 epimer of scabertopin [2]. This stereochemical distinction directly correlates with the observed divergence in cytotoxic potency [3].

HPLC purity specification

Supplier spec

Reported HPLC purity ≥98% (white crystalline powder).

Reported purity specification may reduce interference from structurally related impurities.

Class-level inference; verify lot-specific certificate of analysis.

Evidence Dimension	C-2 stereochemistry
Target Compound Data	C-2 epimer of scabertopin
Comparator Or Baseline	Scabertopin: Opposite C-2 configuration
Quantified Difference	Epimeric (qualitative stereochemical difference)
Conditions	NOESY NMR spectroscopy; 1H NMR, 13C NMR, HMQC

Why This Matters

Structural confirmation via NOESY ensures that procured material is correctly identified, and the epimeric relationship provides a clear molecular basis for the observed activity differences.

• [1] Liang QL, Min ZD. Sesquiterpene Lactones from Elephantopus scaber. Chin Chem Lett. 2001;12(7):603-604. View Source
• [2] Liang QL, Min ZD. Sesquiterpene Lactones from Elephantopus scaber. Chin Chem Lett. 2001;12(7):603-604. View Source
• [3] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source

Lack of In Vivo Antitumor Efficacy

Isoscabertopin has been specifically reported to exhibit anti-liver cancer cell activity against the SMMC-7721 human hepatoma cell line . This property is cited as a distinguishing feature among the sesquiterpene lactones isolated from Elephantopus scaber [1].

Lack of in vivo antitumor efficacy

Context-dependent

No reported in vivo studies for isoscabertopin. Comparator deoxyelephantopin shows in vivo tumor growth suppression and survival extension in murine models.

Absence of in vivo data limits translational context; comparator activity provides a reference for model-response expectations.

Cross-study observation; direct comparative in vivo experiments not available.

Evidence Dimension	Cell-specific antiproliferative activity
Target Compound Data	Exhibits anti-liver cancer cell activity against SMMC-7721
Comparator Or Baseline	Scabertopin, isodeoxyelephantopin, deoxyelephantopin: Also reported active against SMMC-7721
Quantified Difference	Qualitative attribution of activity
Conditions	SMMC-7721 human hepatoma cell line

Why This Matters

Although isoscabertopin is weaker than its congeners in pan-cytotoxicity assays, it retains measurable activity against SMMC-7721 cells, making it a useful tool for liver cancer-focused mechanistic studies.

• [1] Biopurify. Isoscabertopin product page. Accessed via m.biopurify.cn. View Source

Anti-Inflammatory Potential: Isoscabertopin Exhibits Putative Anti-Inflammatory Activity

Isoscabertopin has been described as a sesquiterpene lactone with anti-inflammatory properties . It has been shown to reduce prostate size in rats and is noted to inhibit NF-κB signaling and modulate cellular redox balance . However, these claims lack direct quantitative comparator data against other germacranolides in the same experimental context.

Evidence Dimension	Anti-inflammatory activity
Target Compound Data	Qualitatively described as anti-inflammatory; shown to reduce prostate size in rats; inhibits NF-κB signaling
Comparator Or Baseline	No direct comparator data available in the same assay system
Quantified Difference	N/A — no head-to-head quantitative comparison located
Conditions	Rat prostate size model; NF-κB luciferase reporter assays

Why This Matters

While anti-inflammatory activity is noted, the absence of direct comparative data means this dimension should not be a primary driver for selection over analogues without additional confirmatory studies.

Isoscabertopin: Application Scenarios

Analytical Standard for Plant Extract QC

Given its significantly weaker antiproliferative effect relative to scabertopin, deoxyelephantopin, and isodeoxyelephantopin in head-to-head MTT assays [1], isoscabertopin is uniquely suited as a negative control or low-activity reference compound in structure–activity relationship studies of germacranolide lactones. Its stereochemical relationship to scabertopin (C-2 epimer) [2] makes it particularly valuable for probing the role of C-2 configuration in target binding or cellular potency.

SAR Probe for Germacranolide Stereochemistry

Isoscabertopin is reported to exhibit anti-liver cancer cell activity against the SMMC-7721 cell line . Although its overall cytotoxic potency is low, this retained activity in a hepatoma model provides a defined context for investigating mechanisms such as apoptosis induction, cell cycle perturbation, or NF-κB modulation without the confounding high potency of analogues like deoxyelephantopin.

Negative Control for Cytotoxicity & MoA Studies

Isoscabertopin's unequivocal structural characterization via NOESY NMR [2] and its defined stereochemical relationship to scabertopin position it as a reliable analytical standard for HPLC-based purity assessment (typical commercial purity ≥98% ) and for calibrating NMR instrumentation in natural product chemistry laboratories.

Pharmacognosy & Natural Product Chemistry Education

Vendor and review literature indicate that isoscabertopin inhibits NF-κB signaling and modulates cellular redox balance . While direct comparative data are lacking, the compound may be suitable for in vitro anti-inflammatory screening assays using NF-κB luciferase reporter systems, with the caveat that its anti-inflammatory potency relative to other sesquiterpene lactones remains unquantified.

Application

Selection Property

Validation Focus

Plant extract QC analytical standard

Stereochemical identity & high chromatographic purity

Peak assignment and quantification consistency in sesquiterpene lactone profiling

Germacranolide scaffold SAR probe

Stereochemically distinct congener with weaker cytotoxicity

Structure-cytotoxicity relationship mapping against more potent analogs

Low-cytotoxicity control in cell-based assays

Quantifiably weaker activity vs. related sesquiterpene lactones

Confirmation that biological readouts are structure-specific rather than non-selective

Natural product chemistry education

Well-documented spectroscopic and stereochemical characterization

Hands-on interpretation of NOESY-based configurational assignment and biosynthetic relationships

• [1] Xu G, Liang Q, Gong Z, Yu W, He S, Xi L. Antitumor activities of the four sesquiterpene lactones from Elephantopus scaber L. Exp Oncol. 2006 Jun;28(2):106-9. View Source
• [2] Liang QL, Min ZD. Sesquiterpene Lactones from Elephantopus scaber. Chin Chem Lett. 2001;12(7):603-604. View Source